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Compound of Interest

Compound Name: Methyl 4-Formylbenzoate

Cat. No.: B139623

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties,
synthesis, and handling of methyl 4-formylbenzoate, a key intermediate in organic synthesis.

The information is tailored for professionals in research, development, and pharmaceutical
sciences.

Core Physicochemical Properties

Methyl 4-formylbenzoate is a white crystalline solid at room temperature.[1] Its key physical
and chemical properties are summarized in the table below, providing a comparative overview
of data from various sources.
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Property Value Conditions Source(s)
Boiling Point 265 °C 1013 hPa /760 mmHg  [1][2][31[41[5][6]
264 - 266 °C 1013 hPa [7]

509 °F 760 mmHg [8]

Melting Point 59-63°C [11121141191

61 °C [3]

59 °C [5]

56 - 59 °C [7]

57-64°C [6]

Density 1.2 g/cm3 20 °C [L1051[7]
1.200 g/mL [3][6]

Molecular Weight 164.16 g/mol [8]

Flash Point 128 °C [51[7]

253 °F (122.5 °C) TCC (est.) [10]

Ignition Temperature 240 °C [51[7]

Solubility Insoluble in water 20 °C [1107]

Readily dissolved in

acetone, toluene, [11]
methylene chloride
Vapor Pressure 0.0099 mmHg [8]

Synthesis of Methyl 4-formylbenzoate

Methyl 4-formylbenzoate is a crucial intermediate in the synthesis of various fine chemicals,
including fluorescent whitening agents and pharmaceutical ingredients.[12] A common
laboratory-scale synthesis involves the esterification of p-formylbenzoic acid.
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Experimental Protocol: Esterification of p-
Formylbenzoic Acid

This protocol describes the synthesis of methyl 4-formylbenzoate from p-formylbenzoic acid.
[12]

Materials:

e p-Formylbenzoic acid

e Methanol

o Corrosion-resistant pressure reactor with stirrer
¢ Nitrogen gas

e Sodium bicarbonate

« Filtration apparatus

Drying oven

Procedure:

 Purification of p-Formylbenzoic Acid (if necessary):

[¢]

Dissolve crude p-formylbenzoic acid in a sodium sulfite solution.

o

Adjust the pH to approximately 4 with 15% sulfuric acid and filter.

o

Heat the filtrate and slowly add 50% sulfuric acid to decompose the addition product and
precipitate pure p-formylbenzoic acid.

o

Cool, filter the precipitate, wash with water until neutral, and dry.

e Pressurized Esterification:
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o Charge the corrosion-resistant pressure reactor with 300g of purified p-formylbenzoic acid
and 900g of methanol.

o Purge the reactor with nitrogen gas for 3 minutes.

o Seal the reactor, begin stirring, and heat to maintain a temperature of 118-120°C and a
pressure of 0.5-0.75MPa for 5 hours.

o After the reaction is complete, cool the reactor to 30°C before discharging the contents.

o Filter the crude product if necessary and recover the excess methanol via distillation. This
yields crude methyl 4-formylbenzoate.

 Purification of Methyl 4-formylbenzoate:

o

Prepare a solution of 20g of sodium bicarbonate in 1200ml of water.

o In a separate vessel, dissolve 959 of the crude methyl 4-formylbenzoate in 120g of an
80% methanol-water solution with heating to 50°C.

o Slowly add the hot sodium bicarbonate solution to the dissolved crude product with
continuous stirring.

o After the addition is complete, continue stirring for 10 minutes.

o Vacuum filter the mixture to collect the solid product.

o Wash the filter cake with water until neutral.

o Dry the purified methyl 4-formylbenzoate under vacuum at 40-44°C.

The following diagram illustrates the workflow for the synthesis and purification of methyl 4-
formylbenzoate.
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Figure 1. Synthesis and Purification Workflow for Methyl 4-formylbenzoate.

Safety and Handling

Methyl 4-formylbenzoate is considered a hazardous substance.[13] It can be harmful if
inhaled, ingested, or comes into contact with skin.[13] It is also irritating to the eyes, respiratory
system, and skin.[13] Appropriate personal protective equipment, including gloves, eye
protection, and a dust mask, should be worn when handling this chemical. It is a combustible
solid and should be stored away from strong oxidizing agents.[1] The material may be sensitive
to prolonged exposure to air.[1]

Applications in Research and Development

As an organic synthesis intermediate, methyl 4-formylbenzoate is utilized in the preparation
of a variety of compounds.[12] Its aldehyde group is reactive and can participate in numerous
chemical transformations.[12] One notable application is in the synthesis of dimethyl
terephthalate.[1] It also serves as a precursor for active pharmaceutical ingredients and
fluorescent brighteners.[1]

The logical relationship of its role as an intermediate is depicted in the following diagram.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b139623?utm_src=pdf-body-img
https://www.benchchem.com/product/b139623?utm_src=pdf-body
https://www.benchchem.com/product/b139623?utm_src=pdf-body
https://datasheets.scbt.com/sc-235772.pdf
https://datasheets.scbt.com/sc-235772.pdf
https://datasheets.scbt.com/sc-235772.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0333234.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0333234.htm
https://www.benchchem.com/product/b139623?utm_src=pdf-body
https://www.guidechem.com/question/how-is-methyl-4-formylbenzoate-id129922.html
https://www.guidechem.com/question/how-is-methyl-4-formylbenzoate-id129922.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0333234.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0333234.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Starting Materials
(e.g., p-Xylene or Terephthalaldehyde)

Methyl 4-formylbenzoate
(Key Intermediate)

Further Reaction Fuyther Reaction frer Reaction Further Reaction

/ ’/ Final Products \

DimethyITerephthaIate> | Active Pharmaceutical Ingrediems> | FIuorescentBrighteners> | Other Fine Chemicals>

Click to download full resolution via product page

Figure 2. Role of Methyl 4-formylbenzoate as a Chemical Intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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